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Introduction: The Role of Ethyl 4-
piperidinecarboxylate in Modern Drug Discovery
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Compound of Interest

Compound Name: Ethyl 4-piperidinecarboxylate

Ethyl 4-piperidinecarboxylate, also known as Ethyl Isonipecotate, is a pivotal intermediate in
the landscape of pharmaceutical development and medicinal chemistry.[1][2] Its piperidine core
is a prevalent scaffold in a multitude of biologically active molecules, making it an essential
building block for synthesizing novel therapeutics.[2] Researchers in drug discovery frequently
utilize this compound as a starting material for creating analgesics, anti-inflammatory agents,
and antipsychotic drugs.[1][2]

A profound understanding of the fundamental physical properties of a compound like Ethyl 4-
piperidinecarboxylate is not merely academic; it is a prerequisite for robust process
development, quality control, and successful scale-up. Properties such as boiling point and
density are critical determinants for purification techniques (e.g., distillation), reaction condition
optimization, and final formulation. This guide provides a detailed examination of these two
core physical properties, supported by field-proven experimental protocols for their accurate
determination.

Core Physical Properties

The precise physical characteristics of Ethyl 4-piperidinecarboxylate are foundational to its
application in a laboratory or industrial setting. The boiling point dictates the parameters for
purification by distillation, while density is crucial for mass-to-volume conversions and quality
assessment.
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Physical Property Value Conditions
- ) At atmospheric pressure (760
Boiling Point 203-205 °C
mmHg)[1][3][4]

At reduced pressure (10
105 °C

mmHgQ)
Density 1.02 g/mL At 25 °C[1][3][4][5]

Note: The significant reduction in boiling point under vacuum is a critical consideration for
chemists, as it allows for distillation at lower temperatures, thereby preventing thermal
degradation of the compound.

Experimental Determination of Physical Properties

The trustworthiness of any physical data relies on the rigor of the experimental method used for
its determination. The following protocols are designed to be self-validating systems for
generating reliable boiling point and density data for liquid compounds like Ethyl 4-
piperidinecarboxylate in a research environment.

Protocol 1: Micro-Boiling Point Determination (Capillary
Method)

This method is indispensable in a research setting where sample quantities may be limited.
The principle hinges on the definition of a boiling point: the temperature at which the vapor
pressure of the liquid equals the surrounding atmospheric pressure.[6]

Rationale: By heating the sample with an inverted capillary, we create a small, isolated
environment. As the liquid heats, its vapor fills the capillary, expelling the trapped air. When the
vapor pressure inside the capillary equals the atmospheric pressure, a rapid and continuous
stream of bubbles emerges. Upon cooling, the point at which the liquid is drawn back into the
capillary signifies the precise moment the vapor pressure equals the atmospheric pressure—
this is the boiling point.[7][8]

Step-by-Step Methodology:
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e Apparatus Setup:

o Attach a small test tube (e.g., a 75x10 mm tube) to a thermometer using a rubber band or
wire. The base of the test tube should be level with the thermometer's bulb.

o Add approximately 0.5 mL of Ethyl 4-piperidinecarboxylate to the test tube.

o Place a capillary tube (sealed at one end) into the test tube with the open end submerged
in the liquid.

e Heating:

o Clamp the entire assembly so it is suspended in a heating bath (a Thiele tube or a beaker
containing mineral oil is ideal for even heat distribution).[8][9]

o Begin heating the bath gently with a Bunsen burner or a hot plate, ensuring the heating is
gradual and uniform.

e Observation and Measurement:

o As the temperature rises, a slow stream of bubbles will emerge from the capillary as
trapped air expands and escapes.

o Continue heating until a rapid, continuous stream of bubbles is observed exiting the
capillary tube. This indicates the temperature is now slightly above the boiling point.

o Remove the heat source and allow the apparatus to cool slowly.
e Recording the Boiling Point:

o The stream of bubbles will slow and eventually stop. The exact temperature at which the
liquid just begins to enter the capillary tube is the boiling point.[6][8] Record this
temperature.

o For enhanced accuracy, repeat the determination to ensure reproducibility.
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Protocol 2: Density Determination using a Graduated
Cylinder and Balance

The density of a substance is its mass per unit volume (p = m/V). This protocol provides a
straightforward yet accurate method for determining the density of a liquid.

Rationale: This procedure relies on the precise measurement of both the mass and the volume
of a sample. Using an electronic balance provides high-accuracy mass readings, while a
graduated cylinder offers a direct measure of volume. The accuracy of the result is directly
dependent on the precision of these two measurements and maintaining a constant
temperature, as density is temperature-dependent.

Step-by-Step Methodology:
e Mass Measurement (Tare):

o Place a clean, dry 10 mL or 25 mL graduated cylinder on an electronic balance.

o Press the "tare" or "zero" button to zero the balance. The display should read 0.000 g.[10]
e Volume Measurement:

o Carefully add a specific volume of Ethyl 4-piperidinecarboxylate to the graduated
cylinder (e.g., 10.0 mL).

o Read the volume from the bottom of the meniscus with your eye level to the liquid's
surface to avoid parallax error.[11]

» Mass Measurement (Sample):
o Place the graduated cylinder containing the liquid back onto the tared electronic balance.
o Record the mass of the liquid displayed by the balance.

e Calculation and Repetition:

o Calculate the density using the formula: Density = Mass / Volume.
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o Clean and dry the graduated cylinder and repeat the measurement at least two more
times.[11]

o Calculate the average of the density values to ensure the precision and reliability of your
result.

o Record the ambient temperature at which the measurements were taken.[11]

Workflow Visualization

To achieve reproducible and accurate results, a logical workflow is essential. The following
diagram illustrates the interconnected processes for determining the boiling point and density
of Ethyl 4-piperidinecarboxylate.
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Experimental Workflow: Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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